Cas no 2411252-12-3 (N-[(oxan-4-yl)[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide)

• Product Name: N-[(oxan-4-yl)[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide
• CAS No: 2411252-12-3
• MF: C₁₆H₁₈F₃NO₃
• MW: 329.314235210419
• CID: 6406868
• PubChem ID: 154880253
• Update Time: 2025-05-19

N-[(oxan-4-yl)[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687643626
• N-[Oxan-4-yl-[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide
• N-[(oxan-4-yl)[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide
• 2411252-12-3
• EN300-7560886

• Inchi： 1S/C16H18F3NO3/c17-16(18,19)12-3-1-2-11(8-12)14(10-4-6-22-7-5-10)20-15(21)13-9-23-13/h1-3,8,10,13-14H,4-7,9H2,(H,20,21)
• InChI Key： SXYDGBDQJSISFU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C1CCOCC1)NC(C1CO1)=O)(F)F

Computed Properties

• Exact Mass: 329.12387792g/mol
• Monoisotopic Mass: 329.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.9Ų

Additional information on N-[(oxan-4-yl)[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide

Introduction to N-[(oxan-4-yl)[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide (CAS No. 2411252-12-3)

N-[(oxan-4-yl)[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2411252-12-3, represents a fascinating example of the integration of heterocyclic structures with functionalized aromatic moieties, making it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular structure of this compound features a cyclopropane oxide backbone, which is further substituted with an amide group and a complex aromatic system. The presence of the oxan-4-yl moiety, derived from tetrahydropyran, introduces a unique stereogenic center, while the [3-(trifluoromethyl)phenyl] group enhances the electronic properties and potential bioactivity of the molecule. This combination of structural elements makes N-[(oxan-4-yl)[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide a versatile scaffold for designing novel pharmacophores.

In recent years, there has been growing interest in the development of molecules that incorporate fluorine atoms, particularly in the context of drug discovery. The trifluoromethyl group in this compound not only influences the electronic distribution but also contributes to metabolic stability and binding affinity. This has led to extensive research into its potential applications as an intermediate in the synthesis of bioactive compounds.

The cyclopropane oxide ring is another key feature of this compound, as it can serve as a conformationally constrained motif that mimics natural product scaffolds. Such constraints are often employed to improve binding affinity and selectivity in drug candidates. The amide functionality further extends the structural diversity, allowing for modifications that can fine-tune pharmacokinetic properties.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets in unique ways. The cyclopropane oxide moiety in N-[(oxan-4-yl)[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide has been shown to enhance interactions with specific enzymes and receptors, making it a valuable building block for drug design. Additionally, the presence of both oxygen and nitrogen heteroatoms provides multiple sites for hydrogen bonding, which can be crucial for achieving high affinity binding.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the trifluoromethyl group, for instance, often necessitates specialized reagents and methodologies to ensure high yield and purity. Advances in synthetic chemistry have made it possible to access such complex molecules more efficiently, paving the way for their use in industrial applications.

In the realm of drug discovery, N-[(oxan-4-yl)[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide has been explored as a precursor for various lead compounds. Its structural features make it suitable for targeting multiple biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The ability to modify its core structure allows researchers to rapidly screen for analogs with improved potency and reduced side effects.

The compound's potential as an intermediate in medicinal chemistry is further underscored by its compatibility with modern synthetic techniques such as flow chemistry and microwave-assisted reactions. These methods enable faster and more scalable production of complex molecules, which is essential for both academic research and industrial applications. The integration of computational tools into synthetic planning has also facilitated the design of optimized synthetic routes for this type of compound.

From a biological perspective, the interaction between N-[(oxan-4-yl)[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide and biological targets is governed by principles such as shape complementarity and electrostatic interactions. The presence of multiple functional groups allows it to engage with proteins and nucleic acids in diverse ways, making it a versatile tool for studying molecular recognition processes. This has implications not only for drug design but also for understanding fundamental biological mechanisms.

The development of new methodologies for analyzing and characterizing this compound has been instrumental in advancing its applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its structure and conformational preferences. These data are critical for understanding how the compound behaves in biological systems and how it can be optimized for therapeutic use.

In conclusion, N-[(oxan-4-yl)[3-(trifluoromethyl)phenyl]methyl]oxirane-2-carboxamide (CAS No. 2411252-12-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its integration of heterocyclic moieties with functionalized aromatic systems makes it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new synthetic strategies and biological insights, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.